
Unlocking the Secrets of Time: A Technical
Guide to Argon-39 Dating

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Argon-39

Cat. No.: B1261546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the fundamental principles of Argon-39 (³⁹Ar) dating, a powerful

isotopic tool for determining the age of environmental samples within a critical timeframe of 50

to 1,400 years. This technique is invaluable for applications in oceanography, glaciology, and

groundwater resource management, providing insights into the dynamics of Earth's systems.

Core Principles of Argon-39 Dating
Argon-39 dating is a radiometric dating method that relies on the decay of the cosmogenic

radioisotope ³⁹Ar. Unlike the more widely known Argon-Argon (⁴⁰Ar/³⁹Ar) dating used in

geology, which involves the artificial production of ³⁹Ar through neutron irradiation, ³⁹Ar dating

utilizes the naturally occurring atmospheric concentration of this isotope.

Production and Decay of Argon-39
Argon-39 is continuously produced in the Earth's atmosphere, primarily through the interaction

of cosmic rays with atmospheric ⁴⁰Ar atoms. The main production mechanism is the

⁴⁰Ar(n,2n)³⁹Ar reaction, initiated by cosmic-ray neutrons.[1] Once produced, ³⁹Ar is well-mixed

in the atmosphere, resulting in a relatively uniform global distribution.[2]

This atmospheric ³⁹Ar enters various Earth systems, such as oceans and groundwater, through

gas exchange and precipitation. Once isolated from the atmosphere, the concentration of ³⁹Ar

in these systems begins to decrease due to radioactive decay. Argon-39 undergoes beta
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decay, transforming into a stable potassium-39 (³⁹K) atom with a half-life of approximately 269

years.[3][4][5] More recent measurements suggest the half-life might be slightly longer, around

302 years.[6][7] The decay process involves the emission of a beta particle (an electron) and

an antineutrino.

The age of a sample is determined by measuring the remaining ³⁹Ar concentration and

comparing it to the known atmospheric concentration at the time the sample was isolated. The

fundamental equation governing this process is the law of radioactive decay:

N(t) = N₀ * e^(-λt)

Where:

N(t) is the number of ³⁹Ar atoms at time t (the age of the sample)

N₀ is the initial number of ³⁹Ar atoms (corresponding to the atmospheric concentration)

λ is the decay constant of ³⁹Ar (related to the half-life)

t is the age of the sample

Argon-39 (³⁹Ar)
(Z=18, N=21)

Potassium-39 (³⁹K)
(Z=19, N=20)

β⁻ decay
(Half-life ≈ 269 years)

Click to download full resolution via product page

Quantitative Data Summary
The following tables summarize the key quantitative data associated with Argon-39 dating.
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Isotope Properties Value Reference

Half-life (t₁/₂) 269 ± 3 years [2]

(302 ± 8 stat ± 6 sys) years [6][7]

Decay Mode β⁻ (Beta decay) [1]

Beta Decay Energy (Q-value) 565 keV [1]

Atmospheric and

Environmental Data
Value Reference

Atmospheric Isotopic

Abundance
8 x 10⁻¹⁶ [2]

Atmospheric Activity ~1 Bq/kg of Argon [1]

Effective Dating Range 50 - 1,400 years [2][3][4][5]

Cosmogenic Production Rate

at Sea Level

(759 ± 128) atoms/kg Ar/day

(from neutrons)
[8]

(1048 ± 133) atoms/kg Ar/day

(total cosmic rays)
[8]

Sample Requirements for

Atom Trap Trace Analysis

(ATTA)

Typical Amount Reference

Water Sample
~2 kg to extract 1 mL (STP) of

Argon
[2]

Ice Sample
~3 kg to extract 1 mL (STP) of

Argon
[2]

Experimental Protocols
The extremely low natural abundance of ³⁹Ar necessitates highly sensitive and specialized

analytical techniques. The two primary methods employed are Low-Level Proportional
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Counting (LLPC) and Atom Trap Trace Analysis (ATTA).

Sample Collection and Argon Extraction
The initial step for both LLPC and ATTA involves the extraction of dissolved gases from the

water or ice sample. This is typically performed in the field to minimize atmospheric

contamination.

Degassing: A specialized degassing instrument is used to extract the dissolved gases from

the water sample.[2]

Gas Collection: The extracted gas is collected in sample bags. Care must be taken to avoid

contamination, as even small leaks can introduce modern atmospheric argon, skewing the

results.[3]
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Field Operations

Laboratory Processing

Groundwater/Ocean Water Sample

In-situ Degassing

Collection of Dissolved Gases

Argon Purification

³⁹Ar Measurement (LLPC or ATTA)
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Argon Purification
Following collection, the gas sample undergoes a series of purification steps in the laboratory

to isolate the argon.

Nitrogen and Oxygen Removal: Techniques such as pressure swing adsorption (PSA) are

used to remove bulk gases like nitrogen and oxygen.[3]

Chemical Purification: Remaining oxygen can be removed by reacting it with hydrogen over

a platinum catalyst.[3]
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Cryogenic Separation: Cryogenic techniques are employed to separate argon from other

remaining gases.[2]

Low-Level Proportional Counting (LLPC)
LLPC is a radiometric method that directly counts the beta decays of ³⁹Ar.

Proportional Counter Filling: The purified argon sample is mixed with a counting gas

(typically methane, creating P10 gas) and used to fill an ultra-low-background proportional

counter.[3][9]

Detector Calibration: The detector is calibrated using a modern argon standard (representing

100% modern ³⁹Ar) and a geologic argon sample that is free of ³⁹Ar (for background

measurement).[3]

Beta Decay Counting: The proportional counter detects the ionization caused by the beta

particles emitted during ³⁹Ar decay. The sample's count rate is measured over an extended

period.[10]

Age Calculation: The age is calculated by comparing the net count rate of the sample to that

of the modern argon standard, after correcting for background counts.[3]
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Atom Trap Trace Analysis (ATTA)
ATTA is a laser-based atom-counting method that offers higher sensitivity and requires smaller

sample sizes than LLPC.[2][11]

Metastable State Excitation: The argon atoms in the sample are excited to a metastable

state, typically using an RF discharge.[11]

Laser Cooling and Trapping: A precisely tuned laser is used to selectively cool and trap ³⁹Ar

atoms in a magneto-optical trap.[2]
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Fluorescence Detection: The trapped ³⁹Ar atoms are detected by observing the fluorescence

they emit when excited by the trapping laser. A CCD camera or a photomultiplier tube is used

for this detection.[11]

Single Atom Counting: The high selectivity of the laser interaction allows for the counting of

individual ³⁹Ar atoms.[11]

Age Calculation: The concentration of ³⁹Ar in the sample is determined from the atom count

rate, which is then used to calculate the age of the sample.[12]

Purified Argon Sample

Excite to Metastable State
(RF Discharge)

Laser Cooling and Trapping
of ³⁹Ar Atoms
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Trapped Atoms
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Logical Relationships in Argon-39 Dating
The fundamental logical relationship in ³⁹Ar dating is the inverse correlation between the age of

the sample and its ³⁹Ar concentration. As a sample ages in isolation from the atmosphere, its

³⁹Ar content decreases exponentially.

Atmospheric Reservoir
(Constant ³⁹Ar Concentration)

Isolation from Atmosphere
(e.g., Groundwater Recharge)

Radioactive Decay of ³⁹Ar
(Exponential Decrease)

Measurement of Remaining ³⁹Ar

Calculated Sample Age

Click to download full resolution via product page

Conclusion
Argon-39 dating provides a crucial tool for understanding environmental systems on a

centennial to millennial timescale. The choice between LLPC and ATTA depends on the
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required precision, sample size, and available resources. With ongoing refinements in

analytical techniques, particularly the increasing accessibility of ATTA, ³⁹Ar dating is poised to

become an even more vital method for addressing pressing questions in hydrology,

oceanography, and climate science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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